Cas no 406-00-8 (N-(p-Fluorophenyl)-hydroxylamine)

• Product Name: N-(p-Fluorophenyl)-hydroxylamine
• CAS No: 406-00-8
• Molecular Formula: C₆H₆NOF
• Molecular Weight: 127.11634
• MDL: MFCD00872060
• CID: 1512709
• PubChem ID: 164595

N-(p-Fluorophenyl)-hydroxylamine Properties

Names and Identifiers

• 4-fluoro-N-hydroxyaniline
• benzenamine, 4-fluoro-N-hydroxy-
• N-(4-fluorophenyl)hydroxylamine
• Cabozantinib impurity 23
• SCHEMBL3713416
• 4-Fluoro-N-hydroxybenzenamine
• DTXSID00193603
• YQSLFHVIKKSCEM-UHFFFAOYSA-N
• 4-fluorophenylhydroxylamine
• CS-0166293
• EN300-56288
• N-(4-fluorophenyl)hydroxylamine? (Cabozantinib Impurity
• N-(p-fluorophenyl)-hydroxylamine
• N-p-fluorophenylhydroxylamine
• N-(4-fluorophenyl) hydroxylamine
• 406-00-8

• MDL： MFCD00872060
• InChIKey： YQSLFHVIKKSCEM-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6FNO/c7-5-1-3-6(8-9)4-2-5/h1-4,8-9H
• SMILES： c1cc(ccc1NO)F

Computed Properties

• Exact Mass: 127.04338
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 127.043
• Heavy Atom Count: 9
• Complexity: 81.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26
• Refractive Index: 1.613
• Boiling Point: 212.2°C at 760 mmHg
• Vapor Pressure: 0.1±0.4 mmHg at 25°C
• Flash Point: 82.1°C
• Density: 1.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids N-phenylhydroxylamines